Cas no 304889-79-0 ((5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one)
(5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties
Names and Identifiers
-
- (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
- (5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-1,3-thiazol-4-one
- (5Z)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-1,3-thiazol-4-one
- 4(5H)-Thiazolone, 2-(4-acetyl-1-piperazinyl)-5-[(4-hydroxyphenyl)methylene]-
- 304889-79-0
- SR-01000011633-1
- AB00685901-01
- AKOS005609771
- (5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one
- (E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxybenzylidene)thiazol-4(5H)-one
- SR-01000011633
- F1327-0026
-
- Inchi: 1S/C16H17N3O3S/c1-11(20)18-6-8-19(9-7-18)16-17-15(22)14(23-16)10-12-2-4-13(21)5-3-12/h2-5,10,21H,6-9H2,1H3
- InChI Key: DZZAJJSJHZRDMQ-UHFFFAOYSA-N
- SMILES: S1C(=CC2=CC=C(O)C=C2)C(=O)N=C1N1CCN(C(C)=O)CC1
Computed Properties
- Exact Mass: 331.09906259g/mol
- Monoisotopic Mass: 331.09906259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 98.5Ų
(5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1327-0026-2μmol |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-5μmol |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-10μmol |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-20μmol |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-1mg |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-2mg |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-3mg |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-4mg |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-5mg |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1327-0026-10mg |
(5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-hydroxyphenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one |
304889-79-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
Research Brief on (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one (CAS: 304889-79-0)
The compound (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one (CAS: 304889-79-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The presence of the 4-hydroxyphenyl and acetylpiperazine moieties suggests a unique pharmacophore that may interact with multiple biological targets. Preliminary in vitro assays have demonstrated promising activity against specific kinase enzymes, which are often dysregulated in various diseases.
One of the most notable advancements is the optimization of the synthetic route for (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one. Researchers have developed a more efficient and scalable method, which has facilitated further pharmacological evaluations. The improved synthesis has also enabled the production of derivatives for structure-activity relationship (SAR) studies, providing insights into the compound's pharmacodynamic properties.
In vivo studies using animal models have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life. These properties make it a viable candidate for further development as a therapeutic agent. Additionally, toxicity assessments have indicated a manageable safety profile, although further studies are required to fully elucidate its long-term effects.
The mechanism of action of (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one is still under investigation. However, recent findings suggest that it may exert its effects through the inhibition of specific protein-protein interactions or by modulating enzyme activity. Computational modeling and molecular docking studies have provided preliminary evidence supporting these hypotheses, but experimental validation is ongoing.
Future research directions include the exploration of the compound's efficacy in combination therapies, as well as the identification of biomarkers that could predict patient response. The potential for repurposing this compound for other indications, such as neurodegenerative diseases, is also being explored. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activity. Continued research will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.
304889-79-0 ((5E)-2-(4-acetylpiperazin-1-yl)-5-(4-hydroxyphenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)